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Compound of Interest

Compound Name: 2,2'-Oxybis(N,N-diethylacetamide)
CAS No.: 77077-06-6
Cat. No.: B2790373
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Properties, Synthesis, and Experimental Applications

Executive Summary

Somatostatin Acetate (CAS 77077-06-6) is the acetate salt form of Somatostatin-14, a cyclic
tetradecapeptide hormone originally isolated from the hypothalamus. It functions as a universal
endocrine off-switch, inhibiting the secretion of Growth Hormone (GH), Thyroid-Stimulating
Hormone (TSH), insulin, glucagon, and various gastrointestinal hormones.[1]

While synthetic analogs (e.g., Octreotide, Lanreotide) are preferred for chronic therapy due to
extended half-lives, Somatostatin Acetate remains the gold standard for acute clinical
interventions (e.g., esophageal variceal bleeding) and as a benchmark reference in
pharmacological research. This guide provides a comprehensive technical analysis of its
physicochemical properties, signaling mechanisms, manufacturing protocols, and experimental
handling.

Chemical Identity & Physicochemical Properties[1]
[31[4][5][6][7][8][9]
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Somatostatin Acetate is a cyclic peptide containing one disulfide bridge connecting Cys3 and
Cysl4. The acetate counterion improves water solubility compared to the free base.

ble 1: Physicochemical Specificati

Property Specification
CAS Number 77077-06-6 (Acetate); 38916-34-6 (Free Base)
Chemical Name Somatostatin-14 Acetate

Ala-Gly-Cys-Lys-Asn-Phe-Phe-Trp-Lys-Thr-Phe-

Sequence o )
Thr-Ser-Cys (Disulfide bridge: 3-14)

Molecular Formula

Molecular Weight 1637.88 g/mol (Free Base)

Appearance White to off-white lyophilized powder

Soluble in water (>1 mg/mL), 1% Acetic Acid,

Solubility and Saline.[2] Insoluble in non-polar organic
solvents.
Isoelectric Paoint (pl) ~9.5 (Basic due to Lys residues)

Hygroscopic. Solid: Stable at -20°C. Solution:

Stability Rapid enzymatic degradation (

min in plasma).

Mechanism of Action: Sighal Transduction

Somatostatin exerts its effects by binding to five G-protein-coupled receptor subtypes (SSTR1-
5). The primary mechanism involves the activation of pertussis toxin-sensitive inhibitory G-
proteins (

), leading to the inhibition of adenylyl cyclase and a reduction in intracellular cAMP.

Key Signaling Events:

¢ Receptor Binding: High-affinity binding to SSTR2 and SSTR5 (primary therapeutic targets).
[3]
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e Adenylate Cyclase Inhibition:

subunit inhibits AC, depleting cAMP.[3]

e lon Channel Modulation:
o Activation of G-protein-gated inwardly rectifying

channels (GIRK), causing hyperpolarization.

o Inhibition of Voltage-Dependent

Channels (VDCC), blocking calcium influx required for vesicle fusion and hormone
exocytosis.

 Antiproliferative Effect: Activation of phosphotyrosine phosphatases (SHP-1/2) inhibits
MAPK/ERK pathways, arresting cell cycle progression.

Visualization: SSTR Signaling Pathway

The following diagram illustrates the cascade from receptor binding to physiological output.
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Figure 1: Signal transduction pathway of Somatostatin Acetate mediated by Gi-coupled
receptors, resulting in antisecretory effects.
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Synthesis & Manufacturing

The production of Somatostatin Acetate typically utilizes Solid Phase Peptide Synthesis
(SPPS) using Fmoc chemistry, followed by oxidative cyclization to form the critical disulfide
bridge.

Manufacturing Workflow

e Resin Loading: Attachment of the C-terminal Cysteine to a chlorotrityl or Wang resin.
« Elongation: Stepwise coupling of Fmoc-protected amino acids.

» Cleavage: Removal from resin using TFA (Trifluoroacetic acid), simultaneously removing
side-chain protecting groups.

o Cyclization: Oxidation of sulfhydryl groups (-SH) on Cys3 and Cys14 to form the disulfide
bond (S-S). This is often performed in a dilute solution to favor intramolecular cyclization
over intermolecular polymerization.

 Purification: Preparative HPLC to remove linear precursors and deletion sequences.

o Salt Exchange: Conversion of TFA salt to Acetate salt using ion-exchange chromatography.
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Figure 2: SPPS workflow for Somatostatin Acetate production, highlighting the critical
cyclization and salt exchange steps.

Experimental Protocols

For researchers utilizing CAS 77077-06-6, maintaining peptide integrity is paramount due to its
susceptibility to aggregation and enzymatic degradation.
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Protocol A: Reconstitution and Storage

Rationale: Somatostatin is stable in acidic media but degrades rapidly in alkaline conditions or

presence of peptidases.

Solvent: Use sterile distilled water or 1% Acetic Acid (v/v). Avoid saline for initial dissolution if
high concentration (>2 mg/mL) is required, as ionic strength can induce aggregation.

Reconstitution: Add solvent to the vial. Swirl gently; do not vortex vigorously to avoid
shearing the peptide.

Aliquot: Divide into single-use aliquots immediately.

Storage: Store lyophilized powder at -20°C. Store aliquots at -80°C. Avoid freeze-thaw
cycles.

Protocol B: HPLC Purity & Stability Assay

Rationale: This method separates the oxidized (cyclic) form from the reduced (linear) form and

degradation products.

Column: C18 Reverse Phase (e.g., 4.6 x 250 mm, 5 pum).

Mobile Phase A: 0.1% TFA in Water (or 0.01 M Ammonium Acetate pH 4.0 for mass spec
compatibility).

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 20% B to 50% B over 30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 214 nm (peptide bond) and 280 nm (Trp/Phe).

Acceptance Criteria: Main peak retention time ~12-15 min; Purity >98%.

Protocol C: In Vitro cAMP Inhibition Bioassay
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Rationale: Validates biological activity by measuring the inhibition of Forskolin-induced cAMP
accumulation in SSTR-expressing cells (e.g., CHO-K1 or AtT-20).

e Cell Culture: Seed CHO-SSTR2 cells in 96-well plates (

cells/well).

o Stimulation: Incubate cells with Forskolin (10 uM) to stimulate adenylyl cyclase.
o Treatment: Add Somatostatin Acetate at varying concentrations (
to
M).
e Incubation: 30 minutes at 37°C.
e Lysis & Detection: Lyse cells and quantify cAMP using a competitive ELISA or TR-FRET Kkit.
o Data Analysis: Plot log[Somatostatin] vs. % cAMP inhibition. Calculate

(Expected range: 0.1 — 1.0 nM).

Applications in Drug Development

While native Somatostatin has a short half-life (

min), making it unsuitable for chronic treatment, it is critical in specific domains:

e Acute Clinical Care:

o Esophageal Varices: Continuous IV infusion reduces splanchnic blood flow, controlling
bleeding in cirrhotic patients.

o Pancreatic Fistulas: Reduces exocrine secretion, aiding closure.
e Pharmacological Research:

o Reference Standard: Used to benchmark the binding affinity (
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) of novel synthetic analogs (e.g., Pasireotide).

o Radiolabeling: Precursor for

or
labeling for receptor autoradiography and PET imaging of neuroendocrine tumors.

e Formulation Science:

o Used in the development of Sustained Release (SR) microspheres (PLGA encapsulation)
to overcome half-life limitations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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